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Compound of Interest

Compound Name: 3-(2-Bromo-phenyl)-propan-1-OL

Cat. No.: B1278997 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-(2-Bromo-phenyl)-propan-1-ol, tailored for researchers, scientists, and

professionals in drug development. This document includes key quantitative data, experimental

protocols, and a logical diagram of the compound's identification.

Compound Identification and Properties
3-(2-Bromo-phenyl)-propan-1-ol is an organic compound that features a benzene ring

substituted with a bromine atom and a propanol group.[1] Its chemical structure is foundational

to its utility in organic synthesis, particularly as a building block for more complex molecules.[1]

Quantitative Data Summary

The fundamental properties of 3-(2-Bromo-phenyl)-propan-1-ol are summarized in the table

below. This data is critical for experimental design, reaction stoichiometry, and analytical

characterization.
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Property Value

Molecular Formula C₉H₁₁BrO[2][3][4][5]

Molecular Weight 215.09 g/mol [3][5][6]

Alternate Molecular Weight 215.087 g/mol [4]

CAS Number 52221-92-8[3][5]

Appearance Colorless oil or liquid[1][3]

Density 1.4±0.1 g/cm³[4]

Boiling Point 295.0±15.0 °C at 760 mmHg[4]

Logical Relationship Diagram

The following diagram illustrates the core identification parameters of the compound.
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Core Identification of 3-(2-Bromo-phenyl)-propan-1-ol

Experimental Protocols
A general synthetic procedure for 3-(2-bromophenyl)propan-1-ol involves the reduction of 3-(2-

bromophenyl)propionic acid.[3]

Synthesis of 3-(2-bromophenyl)propan-1-ol from 3-(2-bromophenyl)propionic acid[3]
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Reaction Setup: Dissolve 3-(2-bromophenyl)propionic acid (1.0 g, 4.4 mmol) in anhydrous

tetrahydrofuran (5.0 mL).[3]

Addition of Reducing Agent: Cool the solution to 0 °C. Slowly add a 1.0 M solution of borane-

tetrahydrofuran complex in tetrahydrofuran (7.0 mL, 7.0 mmol) over a period of at least 15

minutes.[3]

Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour.[3]

Quenching: Carefully add water (1 mL) to quench the residual borane.[3]

Solvent Removal: Remove the solvent under reduced pressure.[3]

Workup: Dissolve the resulting residue in ether (20 mL). Wash the organic layer sequentially

with water (20 mL) and brine (20 mL).[3]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the filtrate under reduced pressure.[3]

Product: The final product, 3-(2-bromophenyl)propan-1-ol, is obtained as a colorless oil (938

mg, quantitative yield) and can often be used in subsequent reactions without further

purification.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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